
An In-depth Technical Guide to 2-
(Dimethylamino)ethanethioamide Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:

2-

(Dimethylamino)ethanethioamide

hydrochloride

CAS No.: 27366-72-9

Cat. No.: B143784

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Dimethylamino)ethanethioamide hydrochloride is a key chemical intermediate with

significant applications in the pharmaceutical industry, most notably as a precursor in the

synthesis of Nizatidine, a potent histamine H2 receptor antagonist. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis, and

analytical methodologies related to 2-(Dimethylamino)ethanethioamide hydrochloride.

Detailed experimental protocols and a summary of its role in drug development are presented

to support researchers and professionals in the field.

Chemical and Physical Properties
2-(Dimethylamino)ethanethioamide hydrochloride, with the molecular formula

C4H11ClN2S, is a light yellow to yellow solid. It is highly soluble in water and polar organic

solvents.[1] The hydrochloride salt form enhances its stability compared to the free base.[1]
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Property Value Reference

Molecular Formula C4H11ClN2S [1][2]

Molecular Weight 154.66 g/mol [1][2]

CAS Number 27366-72-9 [2][3]

Appearance Light yellow to yellow solid

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

Solubility
Highly soluble in water and

polar organic solvents.
[1]

Synthesis of 2-(Dimethylamino)ethanethioamide
Hydrochloride
A common synthetic route to 2-(Dimethylamino)ethanethioamide hydrochloride involves the

reaction of 2-(dimethylamino)acetonitrile with hydrogen sulfide in the presence of a base,

followed by treatment with hydrochloric acid.

Experimental Protocol: Synthesis from 2-
(Dimethylamino)acetonitrile
Materials:

2-(Dimethylamino)acetonitrile

Hydrogen sulfide (gas)

Triethylamine

Anhydrous diethyl ether

Hydrochloric acid (in diethyl ether)
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Procedure:

A solution of 2-(dimethylamino)acetonitrile and triethylamine in anhydrous diethyl ether is

prepared in a reaction vessel equipped with a gas inlet and a stirrer.

The solution is cooled in an ice bath.

Hydrogen sulfide gas is bubbled through the solution with constant stirring for several hours.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is purged with nitrogen to remove excess hydrogen

sulfide.

The resulting mixture is filtered to remove any solid byproducts.

A solution of hydrochloric acid in diethyl ether is added dropwise to the filtrate with stirring.

The precipitated 2-(Dimethylamino)ethanethioamide hydrochloride is collected by

filtration, washed with cold diethyl ether, and dried under vacuum.

Synthesis of 2-(Dimethylamino)ethanethioamide HCl

2-(Dimethylamino)acetonitrile

2-(Dimethylamino)ethanethioamide (free base)

+ H2S / Et3N

Hydrogen Sulfide (H2S)
Triethylamine (Et3N)

2-(Dimethylamino)ethanethioamide
Hydrochloride

+ HCl

Hydrochloric Acid (HCl)
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Click to download full resolution via product page

A simplified workflow for the synthesis of the target compound.

Application in Drug Development: Synthesis of
Nizatidine
2-(Dimethylamino)ethanethioamide hydrochloride is a critical starting material for the

synthesis of Nizatidine, a histamine H2 receptor antagonist used to treat peptic ulcers and

gastroesophageal reflux disease (GERD).[4]

Experimental Protocol: Synthesis of Nizatidine
This synthesis is a multi-step process. A key step involves the condensation of 2-
(dimethylamino)ethanethioamide hydrochloride with a suitable intermediate to form the

thiazole ring of Nizatidine.

Materials:

2-(Dimethylamino)ethanethioamide hydrochloride

Ethyl 2-chloroacetoacetate

Cysteamine hydrochloride

N-methyl-1-(methylthio)-2-nitroethenamine

Ethanol

Sodium hydroxide

Procedure:

Thiazole Ring Formation: 2-(Dimethylamino)ethanethioamide hydrochloride is reacted

with ethyl 2-chloroacetoacetate in a suitable solvent like ethanol to form the thiazole

intermediate.
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Side Chain Attachment: The thiazole intermediate is then reacted with cysteamine

hydrochloride.

Final Condensation: The product from the previous step is condensed with N-methyl-1-

(methylthio)-2-nitroethenamine to yield Nizatidine.

Nizatidine Synthesis Workflow

2-(Dimethylamino)ethanethioamide HCl

Thiazole Intermediate

Ethyl 2-chloroacetoacetate

Side-chain modified Thiazole

Cysteamine HCl

Nizatidine

N-methyl-1-(methylthio)-2-nitroethenamine

Click to download full resolution via product page

Key steps in the synthesis of Nizatidine.

Mechanism of Action of Nizatidine and Signaling
Pathway
Nizatidine acts as a competitive and reversible inhibitor of histamine at the H2 receptors on the

basolateral membrane of gastric parietal cells.[5][6] This action blocks the downstream

signaling cascade that leads to gastric acid secretion.
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The binding of histamine to the H2 receptor, a G-protein coupled receptor (GPCR), normally

activates the Gs alpha subunit.[5] This, in turn, stimulates adenylyl cyclase to produce cyclic

adenosine monophosphate (cAMP).[7] Elevated cAMP levels activate protein kinase A (PKA),

which phosphorylates various intracellular proteins, ultimately leading to the activation of the

H+/K+ ATPase (proton pump) and the secretion of H+ ions into the gastric lumen.[5] Nizatidine,

by blocking the H2 receptor, prevents this entire cascade, thereby reducing gastric acid

production.[7][8]
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Nizatidine's Mechanism of Action
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Histamine H2 receptor signaling and Nizatidine's inhibitory action.
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Analytical Characterization
The purity and identity of 2-(Dimethylamino)ethanethioamide hydrochloride are typically

assessed using a combination of chromatographic and spectroscopic techniques.

Analytical Method Typical Observations

¹H NMR

Characteristic peaks for the dimethylamino

protons, the methylene protons adjacent to the

amino group, and the methylene protons

adjacent to the thioamide group.

¹³C NMR

Resonances corresponding to the two distinct

methylene carbons and the dimethylamino

carbons. The thioamide carbon will appear at a

characteristic downfield shift.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak corresponding to the free base and

characteristic fragmentation patterns.

HPLC

A single major peak indicating the purity of the

compound. The retention time is dependent on

the specific column and mobile phase used.

Note: Specific spectral data should be acquired for each batch and compared to a reference

standard for confirmation.

Safety Information
2-(Dimethylamino)ethanethioamide hydrochloride should be handled with appropriate

personal protective equipment in a well-ventilated area.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Conclusion
2-(Dimethylamino)ethanethioamide hydrochloride is a valuable and versatile intermediate

in pharmaceutical synthesis, particularly for the production of Nizatidine. A thorough

understanding of its properties, synthesis, and analytical characterization is essential for its

effective and safe use in research and drug development. This guide provides a foundational

resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-(Dimethylamino)ethanethioamide hydrochloride | 114166-44-8 [smolecule.com]

2. 2-(Dimethylamino)ethanethioamide hydrochloride [oakwoodchemical.com]

3. medchemexpress.com [medchemexpress.com]

4. Nizatidine - Wikipedia [en.wikipedia.org]

5. benchchem.com [benchchem.com]

6. wjarr.com [wjarr.com]

7. What is the mechanism of Nizatidine? [synapse.patsnap.com]

8. nbinno.com [nbinno.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Dimethylamino)ethanethioamide Hydrochloride]. BenchChem, [2026]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b143784/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-dimethylamino-ethanethioamide-hydrochloride
https://www.benchchem.com/product/b143784?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1489689
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=108670&ExtHyperLink=1
https://www.medchemexpress.com/2-dimethylamino-ethanethioamide-hydrochloride-standard.html
https://en.wikipedia.org/wiki/Nizatidine
https://www.benchchem.com/pdf/Nizatidine_A_Technical_Guide_to_a_Selective_Histamine_H2_Receptor_Antagonist.pdf
https://wjarr.com/sites/default/files/WJARR-2024-2855.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nizatidine
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-science-behind-nizatidine-mechanism-and-therapeutic-applications
https://www.benchchem.com/product/b143784/docs#an-in-depth-technical-guide-to-2-dimethylamino-ethanethioamide-hydrochloride
https://www.benchchem.com/product/b143784/docs#an-in-depth-technical-guide-to-2-dimethylamino-ethanethioamide-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b143784/docs#an-in-depth-technical-
guide-to-2-dimethylamino-ethanethioamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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